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Compound of Interest

Compound Name: Titanium(1V) propoxide

Cat. No.: B8795742

Essential Safety and Handling Guide for
Titanium(lV) Propoxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Titanium(lV) propoxide. Adherence to these protocols is essential for ensuring laboratory
safety and minimizing risks associated with this moisture-sensitive and flammable compound.

Hazard Summary & Key Properties

Titanium(lV) propoxide is a flammable liquid and vapor that can cause serious eye irritation
and may lead to drowsiness or dizziness.[1][2] It is also moisture-sensitive, reacting with water
and moist air to decompose, which can liberate isopropanol. This reactivity underscores the
importance of handling the compound in a dry, inert atmosphere. The material is incompatible
with strong oxidizing agents.[2]
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Property Value
Tetraisopropyl orthotitanate, Isopropyl titanate[3]
Synonyms
[4]
CAS Number 546-68-9[3]
Physical State Liquid[4]

Appearance Light yellow liquid[4]
Flash Point 46 °C (114.8 °F)[4]

Flammable liquid and vapor, Causes serious
Hazards

eye irritation[1][2][3]

Target Organs

Respiratory system, Central nervous system
(CNS)[2][3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling Titanium(IV) propoxide.

PPE Category

Specification

Eye Protection

Chemical safety goggles or a face shield are
essential to protect against splashes and vapors
that can cause serious eye irritation.[5] Contact

lenses should not be worn.

Hand Protection

Neoprene or nitrile rubber gloves are

recommended.

Body Protection

Alab coat is required. For larger quantities or
increased risk of splashing, flame-retardant and

antistatic protective clothing should be worn.[5]

Respiratory

A NIOSH-certified organic vapor respirator
should be used if ventilation is inadequate or if

exposure limits are exceeded.[6]
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Operational Plan: Step-by-Step Handling Procedure

All handling of Titanium(lV) propoxide must be conducted in a well-ventilated area, preferably
within a chemical fume hood.[5] Eyewash stations and safety showers must be readily
accessible.[6][4]

» Preparation:

o Ensure the work area is clean, dry, and free of ignition sources such as open flames, hot
surfaces, and sparks.[1][3]

o Use only non-sparking tools and explosion-proof equipment.[1][3]
o Ground and bond all containers and receiving equipment to prevent static discharge.[1][6]

» Handling:

o

Wear the appropriate PPE as detailed above.

o

Carefully open the container, being aware that pressure may have developed.[7]

[¢]

Transfer the required amount of Titanium(lV) propoxide using appropriate laboratory
equipment.

[¢]

Keep the container tightly closed when not in use to prevent exposure to moisture and air.

[11[6]
e Post-Handling:
o Thoroughly wash hands and any exposed skin after handling.[1]
o Clean the work area and any equipment used.

o Store Titanium(lV) propoxide in a tightly sealed container in a cool, dry, and well-
ventilated area away from incompatible materials.[4][8] The storage area should be
designated for flammable liquids.[4]
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Workflow for Handling Titanium(IV) Propoxide

Preparation
- Clear ignition sources
- Use non-sparking tools
- Ground equipment

nsure safety measures

Don Appropriate PPE
- Safety goggles/face shield
- Nitrile/neoprene gloves
- Lab coat/flame-retardant clothing

eady for handling

Handling in Fume Hood
- Carefully open container
- Transfer chemical
- Keep container sealed

fter use

Post-Handling

- Wash hands
- Clean work area
- Proper storage

Click to download full resolution via product page
Caption: Step-by-step workflow for the safe handling of Titanium(IV) propoxide.

Disposal Plan

Proper disposal of Titanium(lV) propoxide waste is crucial to prevent environmental
contamination and ensure safety.

e \Waste Collection:
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o Collect waste Titanium(IV) propoxide and any contaminated materials (e.g., absorbent
materials from a spill) in a suitable, labeled, and tightly sealed container.[5]

o Storage of Waste:

o Store the waste container in a designated, well-ventilated area for flammable waste, away
from incompatible materials.

e Disposal:

o Dispose of the chemical waste through an approved waste disposal plant.[2][9] Adhere to
all local, regional, and national hazardous waste regulations.[2]

Emergency Procedures: Spill and Exposure
In the event of a spill or exposure, immediate and appropriate action is critical.
e Spill Response:

o Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation to
disperse flammable vapors.[5]

o Eliminate Ignition Sources: Remove all sources of ignition from the spill area.[4]

o Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or
earth.[4][5]

o Collection: Using non-sparking tools, carefully collect the absorbed material and place it
into a suitable, labeled container for disposal.[5]

o Decontamination: Clean the spill area thoroughly.[5]
o First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]
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o Skin Contact: Remove contaminated clothing and rinse the affected skin with plenty of

water and soap.[8] If irritation persists, seek medical attention.[2]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[4]

o Ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cupfuls of water or
milk. Seek immediate medical attention.[4]

Emergency Response for Titanium(1V) Propoxide Incidents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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